Cas no 1047678-60-3 (2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid)

• Product Name: 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid
• CAS No: 1047678-60-3
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6621715
• PubChem ID: 18581031
• Update Time: 2025-06-08

2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1047678-60-3
• 2-(3-methoxypropylamino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid
• 2-((3-methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid
• 2-[(3-METHOXYPROPYL)AMINO]-3-[(NAPHTHALEN-1-YL)CARBAMOYL]PROPANOIC ACID
• AKOS005143235
• F2721-0228
• 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid

• Inchi： 1S/C18H22N2O4/c1-24-11-5-10-19-16(18(22)23)12-17(21)20-15-9-4-7-13-6-2-3-8-14(13)15/h2-4,6-9,16,19H,5,10-12H2,1H3,(H,20,21)(H,22,23)
• InChI Key： YMOAFAOERQAEHH-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C(=O)O)CC(NC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid

Introduction to 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic Acid (CAS No. 1047678-60-3)

2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid (CAS No. 1047678-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid is C₁₉H₂₅N₃O₄, with a molecular weight of approximately 359.42 g/mol. The compound features a naphthalene ring, an amide group, and a methoxypropylamine moiety, which contribute to its distinct chemical properties. The presence of these functional groups imparts the molecule with high solubility in polar solvents and moderate stability under various conditions.

The compound's structural complexity offers several points for potential chemical modifications, making it an attractive candidate for drug design and optimization. The naphthalene ring provides a rigid aromatic core that can interact with biological targets through π-stacking and hydrophobic interactions. The amide group can form hydrogen bonds with target proteins, enhancing binding affinity. The methoxypropylamine moiety adds flexibility and can be modified to improve pharmacokinetic properties such as bioavailability and metabolic stability.

Synthesis Methods

The synthesis of 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid has been explored through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 1-naphthylamine with an appropriate α-keto acid derivative followed by the introduction of the methoxypropylamine group.

A typical synthetic pathway begins with the reaction of 1-naphthylamine and an α-keto acid ester to form an intermediate amide. This intermediate is then treated with 3-methoxypropylamine to introduce the desired amino group. Finally, hydrolysis of the ester group yields the target compound as a carboxylic acid. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Biological Activities

2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid has been investigated for its potential biological activities, particularly in the context of anticancer and anti-inflammatory applications. Recent studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells.

The mechanism of action appears to involve multiple pathways. For instance, the compound has been found to induce apoptosis by activating caspase-dependent pathways and disrupting mitochondrial function. Additionally, it can inhibit cell proliferation by interfering with key signaling cascades such as the PI3K/Akt and MAPK pathways. These findings suggest that 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid may serve as a lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, this compound also shows promise in anti-inflammatory applications. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammatory responses.

Clinical Potential and Future Directions

The promising biological activities of 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid have spurred interest in its clinical potential. Preclinical studies have provided valuable insights into its pharmacokinetic properties and safety profile. Initial results indicate that the compound has favorable oral bioavailability and low toxicity in animal models.

Ongoing research is focused on optimizing the chemical structure to enhance therapeutic efficacy while minimizing side effects. Strategies include modifying functional groups to improve solubility and metabolic stability, as well as developing prodrugs that can be activated under specific physiological conditions. Additionally, efforts are underway to identify biomarkers that can predict patient response to treatment, facilitating personalized medicine approaches.

In conclusion, 2-((3-Methoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid (CAS No. 1047678-60-3) represents a promising lead compound with diverse biological activities. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical applications holds great potential for advancing therapeutic options in oncology and inflammatory diseases.